Cas no 478043-36-6 ((4E)-4-[2-(4-fluorophenyl)hydrazin-1-ylidene]-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione)

• Product Name: (4E)-4-[2-(4-fluorophenyl)hydrazin-1-ylidene]-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione
• CAS No: 478043-36-6
• MDL: MFCD01815041
• CID: 4653260
• Update Time: 2025-05-18

(4E)-4-[2-(4-fluorophenyl)hydrazin-1-ylidene]-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (4E)-4-[2-(4-fluorophenyl)hydrazin-1-ylidene]-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione

• MDL： MFCD01815041

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (4E)-4-[2-(4-fluorophenyl)hydrazin-1-ylidene]-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione

Introduction to (4E)-4-[2-(4-fluorophenyl)hydrazin-1-ylidene]-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 478043-36-6 is a highly intriguing molecule known as (4E)-4-[2-(4-fluorophenyl)hydrazin-1-ylidene]-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione. This complex heterocyclic structure has garnered significant attention in the field of chemical biology due to its unique pharmacological properties and potential applications in drug discovery. The molecule's intricate framework, featuring a thiophene-thiopyran core and fluorophenyl substituents, makes it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target specific biological pathways. Among these efforts, the exploration of thieno[2,3-b]thiopyran derivatives has emerged as a particularly promising area. These compounds are known for their ability to interact with various biological targets, making them valuable tools in the search for new drugs. The presence of a fluorine atom in the phenyl ring of (4E)-4-[2-(4-fluorophenyl)hydrazin-1-ylidene]-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione enhances its metabolic stability and binding affinity, which are crucial factors in drug design.

The pharmacological activity of this compound is primarily attributed to its ability to modulate enzyme activity and receptor binding. Studies have shown that derivatives of thiophene-thiopyran structures can exhibit potent effects on enzymes such as kinases and phosphodiesterases. These enzymes play critical roles in numerous cellular processes, including signal transduction and metabolic regulation. By targeting these enzymes, (4E)-4-[2-(4-fluorophenyl)hydrazin-1-ylidene]-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione holds the potential to influence a wide range of biological pathways.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that thiophene derivatives can cross the blood-brain barrier and exert their effects within the central nervous system. This property makes them particularly attractive for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The specific arrangement of atoms in (4E)-4-[2-(4-fluorophenyl)hydrazin-1-ylidene]-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione may provide the necessary pharmacokinetic properties to achieve effective brain penetration.

In addition to its neurological potential, this compound has also shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. By inhibiting key inflammatory pathways, (4E)-4-[2-(4-fluorophenyl)hydrazin-1-ylidene]-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione could offer a new therapeutic strategy. Early studies have demonstrated its ability to modulate cytokine production and reduce inflammatory marker levels in vitro.

The synthesis of this complex molecule presents both challenges and opportunities for organic chemists. The thiophene-thiopyran core requires precise functionalization to achieve the desired pharmacological properties. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to construct this intricate framework efficiently. The introduction of the 4-fluorophenyl group further adds complexity but also enhances the compound's bioactivity.

The development of new analytical methods has been crucial for studying the properties of (4E)-4-[2-(4-fluorophenyl)hydrazin-1-ylidene]-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1,1-dione. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided valuable insights into its molecular structure and dynamics. These tools have enabled researchers to confirm the identity of the compound and understand how it interacts with biological targets.

In conclusion, (4E)-4-[2-(4-fluorophenyl)hydrazin-1-ylidene]-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-1，